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Compound of Interest

Compound Name: 4,4'-Thiobisbenzenethiol

Cat. No.: B122378

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Thiobisbenzenethiol (CAS
No. 19362-77-7), a versatile aromatic dithiol compound. The document covers its
nomenclature, physicochemical properties, synthesis protocols, and key applications, with a
focus on its relevance in materials science and potential implications in drug development.

Nomenclature and Identification

4,4'-Thiobisbenzenethiol is an organosulfur compound characterized by two benzenethiol
(mercaptophenyl) groups linked by a central sulfur atom, forming a thioether bridge. This
structure gives rise to several synonymous names used interchangeably in scientific literature
and commercial catalogs.

Common Synonyms:

o Bis(4-mercaptophenyl) sulfide[1][2][3]

4,4'-Thiodibenzenethiol[1][3][4][5][6]

4,4'-Dimercaptodiphenyl Sulfide[1][3][4]

p,p'-Dimercaptodiphenyl Sulfide[1][3][4]

4,4'-Thiobis(phenylthiol)[1][3][4]
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e 4.4'-Thiobisbenzenedithiol[1][3][4]

Chemical Identifiers:

CAS Number: 19362-77-7[1][4][5][7]

Molecular Formula: C12H10S3[1][2][3][4][5]

Molecular Weight: 250.40 g/mol [4][5][7]

IUPAC Name: 4-(4-sulfanylphenyl)sulfanylbenzenethiol[5]

InChl Key: JLLMOYPIVVKFHY-UHFFFAOY SA-N[7]

SMILES: Sclcce(Sc2cece(S)cc2)ccl

Physicochemical Properties

The physical and chemical properties of 4,4'-Thiobisbenzenethiol are crucial for designing
experimental conditions, predicting its behavior in various systems, and ensuring safe handling.
The data below is compiled from various chemical suppliers and databases.
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Property Value Source(s)
White to off-white or pale

Appearance _ ) [8]
yellow crystalline solid

Melting Point 112-114 °C [9]

113-119 °C

Boiling Point 148 °C @ 12 mmHg [8]

431.2 + 30.0 °C @ 760 mmHg [9]

Density (Predicted) 1.3+0.1 g/cm3 9]
Slightly soluble in Chloroform,

Solubility Ethyl Acetate, Methanol. [7]
Soluble in Toluene.

LogP 4.4 -5.05 [5][9]

Flash Point 2146 £24.6 °C [819]

Refractive Index (Predicted) 1.710 [8]

Experimental Protocols

A common method for synthesizing 4,4'-Thiobisbenzenethiol involves a multi-step process

starting from thiophenol. The following protocol is based on a method disclosed in patent
CN102093269B.[10]

Materials:

Thiophenol (starting material)

Acetic anhydride

Solvent (e.g., cyclohexane, ethyl acetate)

lodine

Sulfur dichloride
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e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI, 20-40% solution)

o Recrystallization solvent (e.g., benzene, toluene)
Procedure:

 Esterification: Acetic anhydride is added dropwise to thiophenol. The mixture is heated to 80-
90 °C and the reaction is monitored by Gas Chromatography (GC) until the thiophenol is
consumed. After cooling to 5-15 °C, water is added, and the organic layer is separated.[10]

» Etherification (Thioether Formation): The organic layer from the previous step is dissolved in
a suitable solvent. lodine and sulfur dichloride are added to initiate the reaction to form the
central thioether bond. The resulting organic layer is separated and the solvent is removed
under reduced pressure to yield a yellow solid.[10]

e Hydrolysis: The yellow solid is added to an agueous solution of sodium hydroxide. The
mixture is heated to reflux for 1-3 hours to hydrolyze the ester groups, exposing the thiol
functionalities. After cooling to room temperature, a 20-40% solution of hydrochloric acid is
added dropwise to neutralize the mixture and precipitate the product. The resulting white
solid is collected by filtration.[10]

o Recrystallization: The crude white solid is purified by recrystallization from a suitable solvent
such as benzene or toluene to yield pure, white crystalline 4,4'-Thiobisbenzenethiol.[10]
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Thiophenol

Step 1: Esterification

(Acetic Anhydride, 80-90°C)

Protected Thiophenol
(Organic Layer I)

Step 2: Etherification

(lodine, SCIz, Solvent)

Crude Protected Product
(Yellow Solid)

Step 3: Hydrolysis
(1. NaOH, Reflux
2. HCI)

Crude Product
(White Solid)

Step 4: Recrystallization
(Benzene or Toluene)

Pure 4,4'-Thiobisbenzenethiol
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Chemical Manufacturing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Thiobisbenzenethiol
and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122378#synonyms-for-4-4-thiobisbenzenethiol-like-
bis-4-mercaptophenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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